Cas no 69826-63-7 (2-(Naphthalen-2-ylformamido)acetic Acid)

• Product Name: 2-(Naphthalen-2-ylformamido)acetic Acid
• CAS No: 69826-63-7
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 513192
• Update Time: 2025-04-19

2-(Naphthalen-2-ylformamido)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-naphthalenylcarbonyl)-
• (2-NAPHTHOYLAMINO)ACETIC ACID
• 2-naphthoylglycine
• 2-(Naphthalen-2-ylformamido)acetic Acid

• Inchi： 1S/C13H11NO3/c15-12(16)8-14-13(17)11-6-5-9-3-1-2-4-10(9)7-11/h1-7H,8H2,(H,14,17)(H,15,16)
• InChI Key： XPQCDYYJHJOAIC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2C=CC=CC=2C=1)NCC(=O)O

Computed Properties

• Exact Mass: 228.0661
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 553.7°C at 760 mmHg
• Flash Point: 288.6°C
• PSA: 69.23